Carbamic acid, (phenylmethyl)-2-propenyl-, methyl ester

• CAS No.: 61357-21-9
• Molecular Formula: C12H15NO2
• Molecular Weight: 205.25 g/mol
• IUPAC Name: methyl N-benzyl-N-prop-2-enylcarbamate
• InChI: InChI=1S/C12H15NO2/c1-3-9-13(12(14)15-2)10-11-7-5-4-6-8-11/h3-8H,1,9-10H2,2H3
• InChI Key: MUBVVOPIMDVZHY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)N(CC=C)CC1=CC=CC=C1

Description

Carbamic acid, (phenylmethyl)-2-propenyl-, methyl ester is a chemical compound with the molecular formula C12H15NO2. It is an ester derivative of carbamic acid, where the carbamic acid moiety is bonded to a phenylmethyl group and a 2-propenyl group, with a methyl ester functional group. This compound is known for its applications in various fields, including chemistry, biology, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

Carbamic acid, (phenylmethyl)-2-propenyl-, methyl ester can be synthesized through several methods:

Reaction of Carbamoyl Chlorides with Alcohols: This method involves the reaction of carbamoyl chlorides with alcohols under controlled conditions to form the desired ester.

Addition of Alcohols to Isocyanates: Another method involves the addition of alcohols to isocyanates, resulting in the formation of the ester.

Reaction of Carbonate Esters with Ammonia: This method involves the reaction of carbonate esters with ammonia to produce the desired ester.

Industrial Production Methods

Industrial production of this compound typically involves large-scale synthesis using the above-mentioned methods. The reaction conditions are optimized to ensure high yield and purity of the product.

Chemical Reactions Analysis

Types of Reactions

Carbamic acid, (phenylmethyl)-2-propenyl-, methyl ester undergoes various chemical reactions, including:

Hydrolysis: The ester can be hydrolyzed under acidic or basic conditions to form the corresponding carboxylic acid and alcohol.

Reduction: The ester can be reduced using reducing agents such as lithium aluminum hydride to form the corresponding alcohol.

Aminolysis: The ester can undergo aminolysis to form amides.

Common Reagents and Conditions

Hydrolysis: Acidic hydrolysis involves the use of a strong acid catalyst and excess water, while basic hydrolysis involves the use of a strong base.

Reduction: Lithium aluminum hydride is commonly used as a reducing agent for the reduction of esters.

• **Aminolysis